Cas no 689300-65-0 (Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]-)

• Product Name: Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]-
• CAS No: 689300-65-0
• MF: C₁₀H₈ClF₃O₃
• MW: 268.616932868958
• CID: 1732534
• Update Time: 2024-11-26

Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]-

• Inchi： 1S/C10H8ClF3O3/c1-5(9(15)16)17-8-3-2-6(4-7(8)11)10(12,13)14/h2-5H,1H3,(H,15,16)
• InChI Key： DFVFQSNJOFPICB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=C(C(F)(F)F)C=C1Cl)C

Computed Properties

• Exact Mass: 268.01144
• Monoisotopic Mass: 268.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Boiling Point: 314.8±42.0 °C(Predicted)
• PSA: 46.53
• pka: 2.95±0.10(Predicted)